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Compound of Interest

Compound Name:
tert-Butyl (4-hydroxybutan-2-

yl)carbamate

Cat. No.: B116039 Get Quote

A Note on the Substrate: The following protocol details the N-Boc protection of 4-amino-2-

butanol. Initial searches for "4-amino-3-butanol" did not yield a commercially available or well-

documented compound, suggesting a potential typographical error in the requested substrate.

Therefore, this procedure has been developed for the closely related and readily available

isomer, 4-amino-2-butanol. Researchers should verify the identity and availability of their

starting material before proceeding.

This protocol provides a comprehensive guide for the N-tert-butoxycarbonyl (Boc) protection of

the primary amino group in 4-amino-2-butanol using di-tert-butyl dicarbonate (Boc anhydride).

This procedure is widely applicable in synthetic organic chemistry, particularly in the fields of

medicinal chemistry and drug development, where the temporary masking of a reactive amine

functionality is required.[1] The selective protection of the amine in the presence of a hydroxyl

group is a key feature of this methodology.[2]

Quantitative Data Summary
The following table summarizes the key quantitative data for the starting material and the

expected product.
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Compound Name 4-Amino-2-butanol
tert-Butyl (3-
hydroxybutyl)carbamate

IUPAC Name 4-aminobutan-2-ol
tert-butyl (3-

hydroxybutyl)carbamate

Molecular Formula C₄H₁₁NO C₉H₁₉NO₃

Molecular Weight 89.14 g/mol [3] 189.25 g/mol

CAS Number 39884-48-5[3] 113163-54-3

Appearance
Colorless to pale yellow

liquid[4]

Typically a colorless oil or a

white solid

Boiling Point 103-104 °C @ 34 mmHg Not readily available

Density 0.93 g/mL Not readily available

Experimental Workflow
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Caption: Experimental workflow for the N-Boc protection of 4-amino-2-butanol.
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Experimental Protocol
1. Materials and Reagents

4-Amino-2-butanol (CAS: 39884-48-5)

Di-tert-butyl dicarbonate ((Boc)₂O) (CAS: 24424-99-5)

Triethylamine (TEA)

Dichloromethane (DCM), anhydrous

1 M Hydrochloric acid (HCl) solution

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Ethyl acetate (EtOAc)

Hexanes

2. Equipment

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Dropping funnel

Separatory funnel

Rotary evaporator
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Flash chromatography setup

Standard laboratory glassware

NMR spectrometer and Mass spectrometer for product characterization

3. Procedure

To a round-bottom flask equipped with a magnetic stir bar, add 4-amino-2-butanol (1.0 g,

11.2 mmol, 1.0 equiv.).

Dissolve the amine in anhydrous dichloromethane (20 mL).

Cool the solution to 0 °C in an ice bath.

In a separate container, dissolve di-tert-butyl dicarbonate (2.68 g, 12.3 mmol, 1.1 equiv.) in a

small amount of DCM.

Slowly add the di-tert-butyl dicarbonate solution to the stirred amine solution at 0 °C.

Add triethylamine (1.7 mL, 12.3 mmol, 1.1 equiv.) dropwise to the reaction mixture at 0 °C.

Remove the ice bath and allow the reaction mixture to warm to room temperature.

Stir the reaction mixture at room temperature overnight. The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC).

4. Work-up

Transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with 1 M HCl (2 x 20 mL), saturated NaHCO₃ solution (2

x 20 mL), and brine (1 x 20 mL).

Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to obtain the crude product.
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5. Purification

Purify the crude product by flash column chromatography on silica gel.

Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 10% EtOAc

in hexanes and gradually increasing to 50% EtOAc in hexanes).

Combine the fractions containing the pure product, as identified by TLC.

Remove the solvent under reduced pressure to yield the purified tert-butyl (3-

hydroxybutyl)carbamate.

6. Characterization

The identity and purity of the final product should be confirmed by analytical techniques such

as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Signaling Pathways and Logical Relationships
The following diagram illustrates the logical relationship of the key steps in the N-Boc protection

reaction.

Reactants Reaction Conditions

Products & By-products

4-Amino-2-butanol

N-Boc Protection

(Boc)2O Triethylamine

Base

DCM (Solvent) 0 °C to RT

tert-Butyl (3-hydroxybutyl)carbamate Triethylammonium salt CO2 + t-butanol
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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